N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzamide

• IUPAC Name: 2,4-dimethoxy-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-14(2)22(26)24-11-5-6-15-7-8-16(12-19(15)24)23-21(25)18-10-9-17(27-3)13-20(18)28-4/h7-10,12-14H,5-6,11H2,1-4H3,(H,23,25)
• InChI Key: KPPNAJHUEQZWSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzamide, commonly known as Isobutyryl THQ, is a small molecule drug that has gained attention in recent years due to its potential applications in scientific research. Isobutyryl THQ is a derivative of tetrahydroquinoline, which is a heterocyclic compound that has been found to possess various biological activities.

Scientific Research Applications

Diagnostic Applications in Oncology

One study highlights the application of a similar compound, 18F-ISO-1, a cellular proliferative marker, for evaluating the proliferative status of solid tumors through PET imaging in patients with malignant neoplasms (Dehdashti et al., 2013). The study demonstrated a significant correlation between tumor uptake of 18F-ISO-1 and Ki-67, a proliferation marker, indicating its promise in assessing tumor proliferation. This suggests that derivatives of N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzamide could be valuable in diagnosing and monitoring cancer proliferation.

Synthetic Routes for Pharmaceutical Development

Another aspect of research focuses on developing efficient synthetic routes for related compounds. For instance, a practical and scalable synthetic route for YM758 monophosphate, a potent If channel inhibitor, was developed, showcasing the compound's significance in medicinal chemistry (Yoshida et al., 2014). This highlights the importance of creating accessible synthetic pathways for the development of pharmaceuticals based on the tetrahydroquinoline structure, which could include N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzamide.